m-Anisidine

• IUPAC Name: 3-methoxyaniline
• InChI: InChI=1S/C7H9NO/c1-9-7-4-2-3-6(8)5-7/h2-5H,8H2,1H3
• InChI Key: NCBZRJODKRCREW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N
• Molecular Formula: C7H9NO, Array
• Related CAS: 104350-19-8
• DSSTOX Substance ID: DTXSID8024529
• Molecular Weight: 123.15 g/mol
• Physical Description: M-anisidine appears as pale yellow oily liquid or dark red liquid. (NTP, 1992), Light yellow liquid; [Merck Index] Dark red liquid; [Sigma-Aldrich MSDS], PALE YELLOW OILY LIQUID.
• Boiling Point: 484 °F at 760 mmHg (NTP, 1992), 251 °C
• Flash Point: greater than 235 °F (NTP, 1992), 126 °C (259 °F) - closed cup, >112 °C
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992), Slightly soluble in carbon tetrachloride; soluble in ethanol, ethylene, acetone, benzene, Solubility in water, g/100ml at 20 °C: 2.05
• Density: 1.096 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.1 g/cm³
• Vapor Pressure: 15.4 mmHg at 75 °F ; 21.8 mmHg at 115 °F; 32 mmHg at 144 °F (NTP, 1992), 0.07 [mmHg], 7.5X10-2 mm Hg at 25 °C, Vapor pressure, Pa at 25 °C: 0.31
• Color/Form: Pale yellow, oily liquid
• CAS RN: 536-90-3
• Melting Point: 30 to 34 °F (NTP, 1992), -1 °C

Description

M-Anisidine is an organic compound with the formula CH3OC6H4NH2. It is a clear light yellow or amber color liquid. It is one of the three isomers of anisidine and is very poisonous for the blood, leading to pink coloration of the skin and inner suffocation.

Synthesis Analysis

M-Aminoanisole, another name for m-Anisidine, is synthesized by the reduction of m-nitrophenol after methylation on the hydroxyl group. A mixture of m-nitroanisole, methanol, and concentrated hydrochloric acid is stirred and heated to boiling.

Molecular Structure Analysis

The molecular formula of m-Anisidine is C7H9NO. It has a molecular weight of 123.15. The structure of m-Anisidine can be represented as CH3OC6H4NH2.

Chemical Reactions Analysis

M-Anisidine is used in various chemical reactions. For instance, it is used in the synthesis of N-substituted-3-chloro-2-azetidinones. It is also used in Rhodium-catalyzed synthesis of indoles and copper-catalyzed synthesis of benzimidazoles.

Physical And Chemical Properties Analysis

M-Anisidine is a clear light yellow or amber color liquid. Commercial samples can appear brown owing to air oxidation. It is insoluble in water.

Scientific Research Applications

Synthesis of N-substituted-3-chloro-2-azetidinones

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Rhodium-catalyzed synthesis of indoles

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Copper-catalyzed synthesis of benzimidazoles

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Preparation of azocalix[4]arene dyes

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Synthesis of other Anisidine derivatives

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Rational Design and Lead Optimisation of Potent Antimalarial

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Mechanism of Action

Target of Action

m-Anisidine, also known as 3-Methoxyaniline, is an organic compound It’s worth noting that m-anisidine is used in the synthesis of various compounds, including n-substituted-3-chloro-2-azetidinones, which are potential anthelmintic agents .

Mode of Action

It’s known that m-anisidine is used in the synthesis of various compounds, indicating that it likely interacts with its targets through chemical reactions .

Biochemical Pathways

It’s known that m-anisidine is used in the synthesis of various compounds, including n-substituted-3-chloro-2-azetidinones . These compounds could potentially affect various biochemical pathways, depending on their specific targets and mode of action.

Result of Action

It’s known that m-anisidine is used in the synthesis of various compounds, including n-substituted-3-chloro-2-azetidinones . The effects of these compounds would depend on their specific targets and mode of action.

Action Environment

It’s worth noting that m-anisidine is a clear light yellow or amber color liquid, and commercial samples can appear brown owing to air oxidation . This suggests that m-Anisidine’s stability could potentially be affected by exposure to air.

Safety and Hazards

M-Anisidine is very toxic by ingestion, inhalation, and skin contact. It is an irritant of the skin, eyes, mucous membranes, and upper respiratory tract. It is readily absorbed through the skin. When heated to decomposition, it emits toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.

Future Directions

The future outlook of the m-Anisidine market looks promising. The increasing demand for dyes and pigments in various end-use industries is driving the growth of the market. Moreover, advancements in technology and increasing research and development activities for the synthesis of new chemicals using m-Anisidine are expected to create lucrative opportunities for market growth.

Synthesis routes and methods I

Procedure details

The advantageous effect of adding zinc chloride to an amination reaction was demonstrated in the amination reaction of 3-bromoanisole, the results of which are summarized in Table 10. When 3-bromoanisole was reacted under the standard lithium amide amination conditions, using lithium amide (10 eq.) in the presence of (CyPF-t-Bu)PdCl2 (1 mol %) in DME gave a complicated mixture of products was obtained (Table 10, Entry 1). When conducted in the presence of zinc chloride and TMEDA, however, the reaction could successfully gave the desired monoarylation product, 3-methoxyaniline, although at high concentrations N,N-dimethyl-3-methoxyaniline was formed in a significant amount as a by-product (Table 10, Entries 3 and 4). Under optimized conditions (Table 10, Entries 8 and 9), 3-methoxyaniline was formed selectively in good yield.

Synthesis routes and methods II

Procedure details

m-acetylaminoaniline, m-propionylaminoaniline, m-butyrylaminoaniline or m-benzoylaminoaniline;

Synthesis routes and methods III

Procedure details

m-propionylaminoaniline, m-butyrylaminoaniline or

Synthesis routes and methods IV

Procedure details

The two derivatives that are not commercially available (2-amino-benzothiazol-5-ol and 2-amino-benzothiazol-7-ol) can be obtained by cyclization of 3-methoxyaniline with ammoniumthiocyanate followed by demethylation with boron tribromide as outlined in the scheme below:

Synthesis routes and methods V

Procedure details

m-propionylaminoaniline, m-butyrylaminoaniline or m-benzoylaminoaniline;

Q & A

Q1: What is the molecular formula and weight of m-anisidine?

A1: The molecular formula of m-anisidine is C₇H₉NO, and its molecular weight is 123.15 g/mol.

Q2: Are there spectroscopic techniques used to characterize m-anisidine?

A2: Yes, various spectroscopic techniques have been employed to characterize m-anisidine. These include:

• Infrared (IR) spectroscopy: IR spectroscopy helps identify functional groups present in the molecule, such as the amine (N-H) and methoxy (C-O) groups. [, , , ]
• Nuclear Magnetic Resonance (NMR) spectroscopy: Both ¹H NMR and ¹³C NMR spectroscopy provide detailed information about the structure and environment of hydrogen and carbon atoms in m-anisidine. [, ]
• UV-Visible spectroscopy: This technique helps to characterize the electronic transitions within the molecule, particularly those associated with the aromatic ring and the amine group. [, ]
• Raman Spectroscopy: Provides complementary information to IR spectroscopy regarding molecular vibrations and can be particularly useful for studying m-anisidine adsorbed on surfaces. []

Q3: How does the position of the methoxy group (meta) influence m-anisidine's properties compared to its isomers (o-anisidine and p-anisidine)?

A3: The meta position of the methoxy group in m-anisidine affects its electronic properties and reactivity compared to its ortho and para isomers. For instance, studies on the surface-enhanced Raman scattering (SERS) spectra of anisidine isomers revealed that while o- and m-anisidine adsorb on silver surfaces mainly through the nitrogen atom, p-anisidine predominantly interacts through its phenyl ring's π-system. This difference arises from the varying electron densities on the nitrogen, oxygen, and phenyl ring, influenced by the methoxy group's position and reflected in their Hammett σ values. []

Q4: Has m-anisidine been explored for its catalytic properties?

A4: While not a catalyst itself, m-anisidine serves as a starting material in synthesizing compounds with catalytic applications. For example, (2-formyl-3-hydroxyphenyl)dimethylsulfonium salt, synthesized from m-anisidine, exhibited catalytic activity in the racemization of L-glutamic acid, although less active than other salicylaldehyde derivatives. []

Q5: Have computational chemistry methods been applied to study m-anisidine?

A5: Yes, density functional theory (DFT) calculations have been used to study m-anisidine. For instance, one study utilized DFT calculations to determine proton affinities for different protonation sites in m-anisidine and its isomers. This helped in understanding the varying water cluster distributions observed in these compounds during a mass spectrometry study. []

Q6: How do structural modifications of m-anisidine affect its biological activity?

A6: Research indicates that even subtle alterations to m-anisidine's structure can significantly impact its biological activity.

Q7: What is known about the toxicity of m-anisidine?

A7: While the provided research does not delve into the detailed toxicity profile of m-anisidine, it is generally recognized as a potentially harmful substance.

• Environmental Impact: Given its use in various industrial applications, understanding m-anisidine's environmental fate and potential toxicity is crucial. Research on using baker's yeast (Saccharomyces cerevisiae) for m-anisidine removal from aqueous solutions sheds light on its potential environmental risks and bioremediation strategies. []

Q8: What analytical techniques are used to quantify m-anisidine?

A8: Several analytical methods are available for quantifying m-anisidine:

• High-performance liquid chromatography (HPLC): This technique allows separating and quantifying m-anisidine from complex mixtures, often used to detect its presence in various materials. []

Q9: What are the environmental concerns associated with m-anisidine, and are there any strategies to mitigate its impact?

A9: M-anisidine, like many industrial chemicals, raises environmental concerns. Research explored using baker's yeast (Saccharomyces cerevisiae) as a biosorbent for removing m-anisidine dye from aqueous solutions. [] This study provides valuable insight into the potential of utilizing biological agents for the bioremediation of m-anisidine contamination.

Q10: What tools and resources facilitate research on m-anisidine?

A10: Research on m-anisidine leverages a range of tools and resources, including:

• Software: Computational chemistry software packages, like Gaussian, enable researchers to perform DFT calculations to study m-anisidine's electronic structure, reactivity, and interactions with other molecules. []
• Analytical Instrumentation: Sophisticated analytical instruments, including HPLC, IR, NMR, and UV-Vis spectrometers, are essential for characterizing, quantifying, and studying the behavior of m-anisidine. [, , , , , , ]